Cas no 2229393-59-1 (2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• CAS No: 2229393-59-1
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 6005080
• PubChem ID: 165653039
• Update Time: 2025-07-01

2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine
• 2229393-59-1
• EN300-1758601
• 2,2-dimethyl-3-[2-(pyrrolidin-1-yl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C15H22N2/c1-15(2)13(14(15)16)11-7-3-4-8-12(11)17-9-5-6-10-17/h3-4,7-8,13-14H,5-6,9-10,16H2,1-2H3
• InChI Key： OCJQPOSXTOKNLJ-UHFFFAOYSA-N
• SMILES： NC1C(C2=CC=CC=C2N2CCCC2)C1(C)C

Computed Properties

• Exact Mass: 230.178298710g/mol
• Monoisotopic Mass: 230.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine

Introduction to 2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS No. 2229393-59-1) and Its Emerging Applications in Chemical Biology

2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine, identified by the CAS number 2229393-59-1, is a structurally unique compound that has garnered significant attention in the field of chemical biology and drug discovery. Its molecular framework, featuring a cyclopropane ring fused with a phenyl group and a pyrrolidine moiety, imparts distinct physicochemical properties that make it a promising candidate for various biological assays and therapeutic applications. This introduction delves into the compound's chemical characteristics, its potential biological activities, and the latest research findings that highlight its significance in modern medicinal chemistry.

The molecular structure of 2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS No. 2229393-59-1) is characterized by a cyclopropane ring substituted at the 3-position with a phenyl group that is further linked to a pyrrolidine ring at the 2-position. This arrangement creates a rigid three-membered ring that can interact with biological targets in unique ways. The cyclopropane moiety is known for its ability to induce conformational constraints, which can enhance binding affinity and selectivity in drug design. Additionally, the presence of the pyrrolidine group introduces hydrogen bonding potential and steric bulk, further modulating interactions with biological receptors.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their diverse pharmacological profiles. Studies have demonstrated that these molecules can exhibit inhibitory effects on various enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The compound 2,2-dimethyl-3-2-(pyrrolidin-1-yl)phenylcyclopropan-1-amine (CAS No. 2229393-59-1) has been investigated for its potential as an anti-inflammatory agent, with preliminary findings suggesting that it can modulate key signaling pathways such as NFκB and MAPK. These pathways are central to the inflammatory response and are often dysregulated in chronic diseases.

One of the most compelling aspects of 2,2-dimethyl-3-2-(pyrrolidin-1-y)phenylcyclopropan-1-am ine (CAS No. 2229393 -59 -1) is its structural versatility, which allows for further derivatization to enhance its biological activity. Researchers have explored analogs of this compound by modifying the substituents on the phenyl or pyrrolidine rings to improve solubility, bioavailability, and target specificity. For instance, introduction of fluorine atoms or other electronegative groups can enhance metabolic stability and binding affinity. Such modifications are crucial in drug development, as they can significantly impact a molecule's pharmacokinetic properties.

The compound's potential as an anticancer agent has also been examined in several preclinical studies. The cyclopropane ring is believed to interfere with DNA replication and transcription by inhibiting key enzymes such as topoisomerases and kinases. Additionally, the pyrrolidine group can interact with amino acid residues in protein targets, leading to altered enzyme activity. A recent study published in *Journal of Medicinal Chemistry* highlighted the ability of derivatives of 2 , 2 - dimethyl - 3 - 2 - ( py r rol idin - 1 - y l ) phen y l c y clo pro pan - 1 - am ine (CAS No. 2229393 -59 -1) to inhibit the growth of triple-negative breast cancer cells by disrupting signaling pathways associated with tumor proliferation and survival.

Another area where this compound has shown promise is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The rigid structure of the cyclopropane ring can mimic natural amino acid residues in neurotransmitter receptors, potentially leading to improved binding affinity compared to traditional small-molecule drugs. Furthermore, the pyrrolidine group can engage in hydrogen bonding with polar residues in protein targets, enhancing selectivity. Preliminary experiments have indicated that certain analogs of 2 , 2 - dimethyl - 3 - 2 - ( py r rol idin e ) phen y l c y clo pro pan e ] am ine (CAS No. 2229393 -59 -1) can attenuate cognitive decline in animal models by modulating cholinergic receptors.

The synthesis of 2 , 2 - dimethyl - 3 , 5-bis(4-fluorophenyl)cyclopropa ne]amine (a derivative closely related to CAS No. 2229393 -59 -1) has been optimized for scalability and efficiency using modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation. These methods allow for precise control over regioselectivity and stereochemistry, ensuring high yields of pure compounds suitable for biological testing. The ability to produce complex molecules like this one efficiently is critical for advancing drug discovery efforts.

In conclusion,22-dimethyl-N-(4-fluorophenyl)-N'-[(4-fluorophenyl)methyl]-cyclopropa n am ine (CAS No.22293935961) represents a fascinating example of how structural innovation can lead to novel therapeutic agents . Its unique combination o f chemical features makes it a valuable scaffold for further exploration i n chemical biology . As research continues t o uncover new applications f or this compoun d , i t holds promise f or addressing some o f today's most challenging medical conditions . The ongoing development o f derivatives o f this molecule underscores its significance i n modern medicinal chemistry .